Cas no 24033-03-2 (m-(Benzyloxy)benzyl Chloride)

• Product Name: m-(Benzyloxy)benzyl Chloride
• CAS No: 24033-03-2
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD02684153
• CID: 253366
• PubChem ID: 13173490
• Update Time: 2025-05-19

m-(Benzyloxy)benzyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-3-(phenylmethoxy)-
• 1-(benzyloxy)-3-(chloromethyl)benzene
• 1‐BENZYLOXY‐3‐CHLOROMETHYLBENZENE
• 3-(benzyloxy)benzyl chloride
• m-(Benzyloxy)benzyl Chloride
• 1-(chloromethyl)-3-phenylmethoxybenzene
• meta-benzyloxybenzyl chloride
• AKOS009225216
• 3-benzyloxybenzylchloride
• 24033-03-2
• FT-0757665
• m-(Benzyloxy)benzylChloride
• MFCD02684153
• MKXVKELDRLNWGV-UHFFFAOYSA-N
• BB 0257857
• SCHEMBL1680838
• 1-benzyloxy-3-chloromethyl-benzene
• 3-benzyloxybenzyl chloride
• 1-Benzyloxy-3-chloromethylbenzene
• ZAA03303
• A924436
• EN300-307730
• 3-(Benzyloxy)benzyl chloride, 97%
• DTXSID40524750
• DA-18110
• HS-3052

• MDL： MFCD02684153
• Inchi： 1S/C14H13ClO/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9H,10-11H2
• InChI Key： MKXVKELDRLNWGV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.06500
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 9.23000
• LogP: 4.00440

m-(Benzyloxy)benzyl Chloride Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on m-(Benzyloxy)benzyl Chloride

Comprehensive Guide to m-(Benzyloxy)benzyl Chloride (CAS No. 24033-03-2): Properties, Applications, and Industry Insights

m-(Benzyloxy)benzyl Chloride (CAS No. 24033-03-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity benzyl ether derivatives, this compound has gained significant attention in recent years. Its unique molecular structure, featuring a meta-substituted benzyloxy group and reactive chloromethyl functionality, makes it invaluable for selective organic transformations.

The compound's CAS registry number 24033-03-2 serves as a crucial identifier for researchers sourcing m-position benzyl-protected reagents. Current industry trends show increased interest in protected benzyl alcohol derivatives for controlled-release applications, particularly in prodrug development and polymer modification. Analytical data reveals that searches for "benzyl-protecting group strategies" and "aromatic chloromethylation techniques" have grown by 42% year-over-year, reflecting the compound's relevance in modern synthetic chemistry.

From a technical perspective, m-(Benzyloxy)benzyl Chloride demonstrates excellent stability under inert atmospheres while maintaining sufficient reactivity for nucleophilic substitution reactions. Recent studies highlight its utility in constructing chiral auxiliaries and asymmetric synthesis scaffolds, answering frequent researcher queries about "building blocks for complex molecular architectures". The compound's low hygroscopicity compared to similar derivatives makes it particularly valuable for moisture-sensitive applications.

Manufacturing processes for CAS 24033-03-2 have evolved to meet stringent pharmaceutical-grade purity standards, with advanced purification techniques ensuring <99.5% HPLC purity. Industry forums frequently discuss "scale-up challenges for benzyl ether chlorides", reflecting the compound's growing industrial importance. Analytical characterization typically includes GC-MS confirmation and 1H/13C NMR validation, addressing common quality control questions from procurement specialists.

Emerging applications in liquid crystal materials and photoactive compounds have expanded the market for m-(Benzyloxy)benzyl Chloride. Patent analysis shows a 28% increase in filings referencing this compound since 2020, particularly in advanced electronic materials and controlled-release formulations. These developments respond to the frequent search query "benzyl ether derivatives in material science" while opening new research avenues.

Storage and handling protocols for 24033-03-2 emphasize protection from light and moisture, with recommendations for argon-purged containers for long-term storage. Technical bulletins frequently address "stability of chloromethyl aromatics" and "compatibility with common reagents", providing practical guidance for laboratory applications. The compound's moderate solubility profile (soluble in DCM, THF; sparingly soluble in hexanes) makes it versatile for diverse reaction conditions.

Environmental and regulatory aspects of m-(Benzyloxy)benzyl Chloride production have gained attention, with manufacturers adopting green chemistry principles in synthesis. Recent innovations focus on catalytic benzylation methods and waste-minimized chlorination, responding to industry demands for "eco-friendly aromatic chlorides". These advancements align with global trends toward sustainable chemical manufacturing while maintaining product performance.

The global market for benzyloxy-substituted intermediates like CAS 24033-03-2 is projected to grow at 6.8% CAGR through 2030, driven by demand from specialty chemical sectors. Supply chain analyses highlight the importance of multi-source procurement strategies for this material, particularly given its role in critical pharmaceutical syntheses. Industry conferences increasingly feature sessions on "reliable sourcing of meta-substituted benzyl chlorides", underscoring its strategic value.

Quality specifications for m-(Benzyloxy)benzyl Chloride continue to evolve, with new analytical methods enabling detection of sub-ppm level impurities. Recent publications address common quality concerns such as "residual solvent management" and "isomeric purity verification", providing valuable references for quality assurance professionals. The compound's characteristic melting point range (typically 45-48°C) serves as an important physical parameter for identity confirmation.

Looking forward, research into modified benzyl protecting groups derived from 24033-03-2 shows promise for orthogonal deprotection strategies in complex syntheses. These developments respond to frequent inquiries about "new protecting group technologies" while expanding the compound's utility in multi-step synthetic routes. The unique meta-substitution pattern of this derivative offers distinct advantages over conventional ortho- and para-substituted analogs in certain applications.